Cas no 2229131-20-6 ((1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine)

• Product Name: (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine
• CAS No: 2229131-20-6
• MF: C₁₃H₁₇F₂NS
• MW: 257.342589139938
• CID: 6327064
• PubChem ID: 165711598
• Update Time: 2025-06-09

(1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine
• EN300-1973084
• 2229131-20-6
• (1-{3-[(difluoromethyl)sulfanyl]phenyl}-2,2-dimethylcyclopropyl)methanamine

• Inchi： 1S/C13H17F2NS/c1-12(2)7-13(12,8-16)9-4-3-5-10(6-9)17-11(14)15/h3-6,11H,7-8,16H2,1-2H3
• InChI Key： UCSBIVRDFRZGIS-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 257.10497704g/mol
• Monoisotopic Mass: 257.10497704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.3Ų

Additional information on (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine

Comprehensive Analysis of (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229131-20-6)

The compound (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229131-20-6) is a highly specialized organic molecule with a unique structural framework. Its difluoromethylsulfanyl and dimethylcyclopropyl moieties contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. This compound's methanamine functional group further enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine has surged due to their enhanced metabolic stability and bioavailability. The difluoromethyl group, in particular, is known to improve lipophilicity and membrane permeability, key factors in modern drug design. This aligns with current trends in medicinal chemistry, where fluorine-containing molecules are prioritized for their therapeutic potential. The compound's cyclopropyl ring also offers conformational rigidity, a desirable trait for targeting specific biological pathways.

The synthesis of CAS No. 2229131-20-6 involves multi-step organic reactions, including S-alkylation and cyclopropanation techniques. Its sulfanylphenyl linkage provides a versatile handle for further derivatization, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in high-throughput screening and fragment-based drug discovery. Laboratories focusing on small-molecule libraries often seek such scaffolds to expand their chemical space.

From an industrial perspective, (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine is gaining attention in crop protection research. Its difluoromethylsulfanyl moiety mimics natural thioether compounds, potentially offering novel modes of action against plant pathogens. This resonates with the growing need for sustainable agrochemicals, a frequently searched term in agricultural science. The compound's stability under environmental conditions makes it a candidate for green chemistry applications, another trending topic in scientific communities.

Analytical characterization of CAS No. 2229131-20-6 typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the integrity of its dimethylcyclopropyl core and methanamine terminus, critical for quality control in preclinical development. The compound's logP and pKa values, often queried in ADMET prediction databases, are essential for understanding its pharmacokinetic profile.

In material science, the phenyl-cyclopropyl architecture of this compound shows promise for organic electronic materials. Its conjugated system and difluoromethylsulfanyl substituent could influence charge transport properties, a research area gaining traction in flexible electronics development. This interdisciplinary potential makes 2229131-20-6 relevant to both life sciences and engineering sectors.

Safety assessments of (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine follow standard GHS classification protocols, with particular attention to its amine functionality. Proper handling procedures align with laboratory best practices, a frequently searched topic among chemical professionals. The compound's stability data, including thermal decomposition profiles, are crucial for process scale-up considerations in manufacturing.

The patent landscape surrounding CAS No. 2229131-20-6 reveals applications in kinase inhibition and GPCR modulation, addressing current demands in precision medicine. Its molecular weight (often searched in lead optimization queries) falls within the desirable range for blood-brain barrier penetration, expanding its therapeutic possibilities. These attributes position the compound as valuable intellectual property in biopharmaceutical portfolios.

Environmental fate studies of 2229131-20-6 focus on its biodegradation pathways and ecotoxicity parameters, responding to increased regulatory emphasis on chemical sustainability. The difluoromethyl group's persistence characteristics are particularly scrutinized, mirroring industry concerns about PFAS alternatives. Such investigations support the compound's potential for benign-by-design strategies in molecular development.

In conclusion, (1-{3-(difluoromethyl)sulfanylphenyl}-2,2-dimethylcyclopropyl)methanamine represents a multifaceted chemical entity with applications spanning drug discovery, agricultural science, and material engineering. Its CAS No. 2229131-20-6 serves as a unique identifier for researchers exploring structure-property relationships in fluorinated heterocycles. As scientific inquiry continues to evolve, this compound's diverse functionalities ensure its relevance in addressing contemporary challenges across multiple disciplines.